Cas no 2227722-71-4 ((1R)-1-(1H-indazol-7-yl)ethan-1-ol)

• Product Name: (1R)-1-(1H-indazol-7-yl)ethan-1-ol
• CAS No: 2227722-71-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6186398
• PubChem ID: 97052355
• Update Time: 2025-08-05

(1R)-1-(1H-indazol-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1H-indazol-7-yl)ethan-1-ol
• EN300-1728375
• 2227722-71-4

• Inchi： 1S/C9H10N2O/c1-6(12)8-4-2-3-7-5-10-11-9(7)8/h2-6,12H,1H3,(H,10,11)/t6-/m1/s1
• InChI Key： IYBAOWXRLUWOMF-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on (1R)-1-(1H-indazol-7-yl)ethan-1-ol

Compound CAS No 2227722-71-4: (1R)-1-(1H-indazol-7-yl)ethan-1-ol

The compound with CAS number 2227722-71-4, commonly referred to as (1R)-1-(1H-indazol-7-yl)ethan-1-ol, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The indazol core of this molecule is a bicyclic structure consisting of a benzene ring fused with an imidazole ring, contributing to its distinctive chemical properties.

Recent studies have highlighted the (1R)-configuration of this compound as a critical factor influencing its pharmacokinetic profile and bioavailability. The stereochemistry at the chiral center plays a pivotal role in determining the molecule's interaction with biological targets, such as enzymes and receptors. Researchers have employed advanced computational methods, including molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various protein targets. These studies have provided valuable insights into its potential as a lead compound for drug development.

One of the most promising applications of (1R)-1-(1H-indazol-7-yl)ethan-1-ol lies in its anti-inflammatory and antioxidant properties. Experimental data from in vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS), making it a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preclinical studies in animal models have shown that this compound exhibits potent anti-inflammatory effects without significant toxicity, suggesting its safety profile for therapeutic use.

The synthesis of (1R)-1-(1H-indazol-7-yl)ethan-1-ol involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. The key steps include the formation of the indazole ring system, followed by selective oxidation and reduction reactions to achieve the desired stereochemistry at the chiral center. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and enantiomeric excess (ee) of this compound, making it more accessible for large-scale production.

In addition to its pharmacological applications, (1R)-indazol derivative has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or emissive layer in organic electronic devices, demonstrating promising results in terms of device efficiency and stability.

From a regulatory standpoint, (1R)-indazol derivative has undergone preliminary safety assessments to evaluate its toxicity profile. Acute and subchronic toxicity studies in rodents have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings support its potential for further development as a pharmaceutical agent.

In conclusion, (1R)-indazol derivative represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as a promising candidate for future therapeutic interventions and materials innovation.